Cas no 92855-64-6 (6-(Benzyloxy)-1H-indole-3-carbaldehyde)

6-(Benzyloxy)-1H-indole-3-carbaldehyde structure
92855-64-6 structure
Product Name:6-(Benzyloxy)-1H-indole-3-carbaldehyde
CAS No:92855-64-6
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00056931
CID:61585
PubChem ID:22014791
Update Time:2024-10-26

6-(Benzyloxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyloxyindole-3-carbaldehyde
    • 6-BENZYLOXYINDOLE-3-CARBOXALDEHYDE
    • 6-phenylmethoxy-1H-indole-3-carbaldehyde
    • Indole-3-carboxaldehyde,6-(benzyloxy)- (7CI)
    • 3-Formyl-6-benzyloxy-1H-indole
    • 6-Benzyloxy-1H-indole-3-carboxaldehyde
    • 6-(benzyloxy)-1H-indole-3-carbaldehyde
    • 6-Benzyloxyindole-3-aldehyde
    • PubChem7697
    • UUKFCVCTRWNXBI-UHFFFAOYSA-N
    • SBB067557
    • BBL028070
    • STK931234
    • 6-benzyloxy-1H-indole-3-carbaldehyde
    • 6-(phenylmethoxy)indole-3-carbaldehyde
    • NCGC003420
    • 6-(Phenylmethoxy)-1H-indole-3-carboxaldehyde (ACI)
    • Indole-3-carboxaldehyde, 6-(benzyloxy)- (7CI)
    • A844369
    • 6-phenylmethoxy-1H-indole-3-carboxaldehyde
    • SY042797
    • EN300-178087
    • CS-W022445
    • AB01333957-02
    • SCHEMBL1418239
    • 92855-64-6
    • AKOS005259126
    • Z1741974676
    • MFCD00056931
    • DTXSID50621502
    • 6-benzyloxyindole-3-carboxaldehyde, AldrichCPR
    • ALBB-035503
    • B-1890
    • AC-18167
    • PS-7464
    • DB-001713
    • NCGC00342024-01
    • 1H-Indole-3-carboxaldehyde, 6-(phenylmethoxy)-
    • 6-(Benzyloxy)-1H-indole-3-carbaldehyde
    • MDL： MFCD00056931
    • Inchi： 1S/C16H13NO2/c18-10-13-9-17-16-8-14(6-7-15(13)16)19-11-12-4-2-1-3-5-12/h1-10,17H,11H2
    • InChI Key： UUKFCVCTRWNXBI-UHFFFAOYSA-N
    • SMILES： O=CC1C2C(=CC(=CC=2)OCC2C=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 251.09500
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.1
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Density: 1.267
  • Boiling Point: 474.2℃ at 760 mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.698
  • PSA: 42.09000
  • LogP: 3.55940

6-(Benzyloxy)-1H-indole-3-carbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi

6-(Benzyloxy)-1H-indole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Benzyloxy)-1H-indole-3-carbaldehyde Pricemore >>

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6-(Benzyloxy)-1H-indole-3-carbaldehyde Production Method

Production Method 1

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
The Vilsmeier reaction of fully conjugated carbocycles and heterocycles
Jones, Gurnos; Stanforth, Stephen P., Organic Reactions (Hoboken, 1997, 49,

Production Method 2

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C
1.2 Solvents: Dimethylformamide ;  20 - 30 °C; 45 min, 35 °C; 35 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 13, cooled; 1 min, heated
Reference
Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease
Yanovsky, Inessa; Finkin-Groner, Efrat; Zaikin, Andrey; Lerman, Lena; Shalom, Hila; et al, Journal of Medicinal Chemistry, 2012, 55(23), 10700-10715

Production Method 3

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C → 45 °C; 2 h, 45 °C
Reference
Synthesis of thioether-containing peptides toward antibody-toxin conjugates treating cancers
, World Intellectual Property Organization, , ,

Production Method 4

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  1 h, < 5 °C
1.2 1 h, < 5 °C; 5 °C → rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  20 - 30 °C; 30 °C → 70 °C; 10 - 15 min, 70 °C
Reference
Enantioselective synthesis of pyrroloindole compounds
, United States, , ,

Production Method 5

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Phosphorus oxychloride Solvents: Dimethylformamide
Reference
Synthesis of indolyl-3-acetonitrile derivatives and their inhibitory effects on nitric oxide and PGE2 productions in LPS-induced RAW 264.7 cells
Kwon, Tae Hoon; Yoon, Ik Hwan; Shin, Ji-Sun; Lee, Young Hun; Kwon, Bong Jin; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(9), 2571-2574

Production Method 6

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  30 min, rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of pyridazino[4,5-b]indole derivatives with protein kinase inhibiting activity for treating angiogenic disorders and neurodegenerative diseases
, World Intellectual Property Organization, , ,

Production Method 7

92855-64-6 92855-64-6
Reaction Conditions
Reference
Preparation of N-(2-Arylethyl)benzylamines as antagonists of the 5-HT6 receptor
, World Intellectual Property Organization, , ,

Production Method 8

92855-64-6 92855-64-6
Reaction Conditions
Reference
Substituted naphthalene and indole compounds exhibiting selective leukotriene B4 antagonist activity
, United States, , ,

Production Method 9

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  45 min, rt; 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min; 3 h, reflux
Reference
Preparation of (S)-6-hydroxytryptophan and its derivatives, preferably (S)-6-acetyloxy-N-tert-butoxycarbonyl-tryptophan, via enantioselective hydrogenation using a chiral rhodium catalyst as building blocks for the synthesis of amanitin derivatives or amatoxin drug conjugates
, World Intellectual Property Organization, , ,

Production Method 10

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C; 45 min, 35 °C; 35 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 min, pH 13, reflux
Reference
Indole derivatives as cholinesterase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 11

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ;  25 - 30 °C; 24 h, 30 °C → 88 °C; 88 °C → rt
Reference
Process for preparation of 3-cyanoindole derivatives
, China, , ,

Production Method 12

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C; 0 °C → 45 °C; 2 h, 45 °C
1.2 Reagents: Water ;  0 °C
Reference
Iodine-mediated tryptathionine formation facilitates the synthesis of amanitins
Yao, Guiyang ; Knittel, Caroline H.; Kosol, Simone; Wenz, Marius T.; Keller, Bettina G.; et al, Journal of the American Chemical Society, 2021, 143(35), 14322-14331

Production Method 13

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  30 min, 0 °C; 2 h, 40 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  40 °C; 1 h, 90 °C
Reference
Halogen-Bonding-Promoted C-H Malonylation of Indoles under Visible-Light Irradiation
Gao, Xuebo; Chang, Rong; Rao, Junxin; Hao, Danyang; Zhang, Zhuxia ; et al, Journal of Organic Chemistry, 2022, 87(12), 8198-8202

Production Method 14

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  1 h, < 5 °C
1.2 1 h, < 5 °C; < 5 °C → rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 14, 20 - 30 °C; 30 °C → 70 °C; 10 - 15 min, 70 °C; 70 °C → 90 °C; 15 min, 90 °C
Reference
An Enantioselective Total Synthesis of (+)-Duocarmycin SA
Schmidt, Michael A. ; Simmons, Eric M. ; Wei, Carolyn S.; Park, Hyunsoo; Eastgate, Martin D., Journal of Organic Chemistry, 2018, 83(7), 3928-3940

Production Method 15

92855-64-6 92855-64-6
Reaction Conditions
Reference
Preparation of pyridazino[4,5-b]indole derivatives with protein kinase inhibiting activity for treating angiogenic disorders and neurodegenerative diseases
, United States, , ,

Production Method 16

92855-64-6 92855-64-6
Reaction Conditions
Reference
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6-(Benzyloxy)-1H-indole-3-carbaldehyde Raw materials

6-(Benzyloxy)-1H-indole-3-carbaldehyde Preparation Products

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